Cas no 85650-04-0 (1-(2-Chloroethyl)-3,5-dimethylpyrazole;hydrochloride)

• Product Name: 1-(2-Chloroethyl)-3,5-dimethylpyrazole;hydrochloride
• CAS No: 85650-04-0
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• CID: 5827490
• PubChem ID: 138040659
• Update Time: 2025-10-21

1-(2-Chloroethyl)-3,5-dimethylpyrazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 85650-04-0
• 1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole hydrochloride
• 1-(2-Chloroethyl)-3,5-dimethylpyrazole;hydrochloride
• EN300-6481908

• Inchi： 1S/C7H11ClN2.ClH/c1-6-5-7(2)10(9-6)4-3-8;/h5H,3-4H2,1-2H3;1H
• InChI Key： NWSBHDZRLVEVQL-UHFFFAOYSA-N
• SMILES： ClCCN1C(C)=CC(C)=N1.Cl

Computed Properties

• Exact Mass: 194.0377538g/mol
• Monoisotopic Mass: 194.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(2-Chloroethyl)-3,5-dimethylpyrazole;hydrochloride

1-(2-Chloroethyl)-3,5-dimethylpyrazole Hydrochloride: A Comprehensive Overview

The compound with CAS No. 85650-04-0, commonly referred to as 1-(2-Chloroethyl)-3,5-dimethylpyrazole hydrochloride, is a fascinating molecule with a rich history and diverse applications. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in the fields of pharmacology, agrochemistry, and materials science due to their unique chemical properties and biological activities. The structure of 1-(2-Chloroethyl)-3,5-dimethylpyrazole hydrochloride consists of a pyrazole ring substituted with two methyl groups at positions 3 and 5, a chloroethyl group at position 1, and a hydrochloride counterion. This combination of substituents imparts the molecule with a range of functional properties that make it valuable in various research and industrial contexts.

Recent studies have highlighted the potential of 1-(2-Chloroethyl)-3,5-dimethylpyrazole hydrochloride as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antifungal agents. The pyrazole core is known for its ability to interact with fungal cell membranes, disrupting their integrity and leading to cell death. By modifying the substituents on the pyrazole ring, scientists have been able to enhance the compound's selectivity and potency against specific fungal strains. This has opened up new avenues for combating fungal infections in both agricultural and medical settings.

In addition to its biological applications, 1-(2-Chloroethyl)-3,5-dimethylpyrazole hydrochloride has also been studied for its potential in materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in catalytic systems. For example, recent research has demonstrated that this compound can act as a chelating agent in palladium-catalyzed cross-coupling reactions. These reactions are crucial in organic synthesis, enabling the construction of complex molecular architectures with high efficiency and precision.

The synthesis of 1-(2-Chloroethyl)-3,5-dimethylpyrazole hydrochloride typically involves a multi-step process that begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions between an aldehyde or ketone and an amine derivative under acidic conditions. Once the pyrazole ring is formed, subsequent steps involve the introduction of the chloroethyl group and methyl substituents through nucleophilic substitution or alkylation reactions. The final step involves protonation of the nitrogen atom to yield the hydrochloride salt.

From an analytical standpoint, 1-(2-Chloroethyl)-3,5-dimethylpyrazole hydrochloride can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of the compound's molecular structure and purity. For example, NMR spectroscopy can provide detailed information about the chemical environment of each proton and carbon atom in the molecule, while MS can confirm the molecular weight and fragmentation pattern.

In terms of safety considerations, 1-(2-Chloroethyl)-3,5-dimethylpyrazole hydrochloride should be handled with care due to its potential toxicity and reactivity. Proper personal protective equipment (PPE) such as gloves, lab coats, and safety goggles should be worn when working with this compound. Additionally, adequate ventilation should be ensured to minimize exposure to volatile compounds that may be generated during synthesis or purification processes.

Looking ahead, ongoing research into 1-(2-Chloroethyl)-3,5-dimethylpyrazole hydrochloride is expected to uncover new applications in areas such as drug delivery systems and nanotechnology. Its ability to form self-assembled structures or act as a template for nanoparticle synthesis could lead to innovative materials with tailored properties for use in electronics or biomedical devices.